![molecular formula C16H17N3O2 B5109867 N-(4-methylbenzyl)-N'-(4-pyridinylmethyl)ethanediamide](/img/structure/B5109867.png)
N-(4-methylbenzyl)-N'-(4-pyridinylmethyl)ethanediamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-methylbenzyl)-N'-(4-pyridinylmethyl)ethanediamide, also known as MPEDA, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various biological processes.
Mechanism of Action
The mechanism of action of N-(4-methylbenzyl)-N'-(4-pyridinylmethyl)ethanediamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are involved in the biological processes mentioned above. For example, this compound has been shown to inhibit the activity of matrix metalloproteinases, which are involved in tumor invasion and metastasis. This compound has also been reported to inhibit the activity of cyclooxygenase-2, which is involved in inflammation.
Biochemical and Physiological Effects
This compound has been reported to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, reduction of oxidative stress, and modulation of immune responses. These effects are believed to be mediated by the inhibition of various enzymes and signaling pathways, as mentioned above.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(4-methylbenzyl)-N'-(4-pyridinylmethyl)ethanediamide in lab experiments is its potent activity against cancer cells and Gram-negative bacteria. This makes it a promising candidate for the development of new cancer therapies and antimicrobial agents. However, one of the limitations of using this compound is its potential toxicity, which needs to be further evaluated in preclinical studies.
Future Directions
There are several future directions for the research on N-(4-methylbenzyl)-N'-(4-pyridinylmethyl)ethanediamide. One direction is the development of new cancer therapies and antimicrobial agents based on this compound. Another direction is the evaluation of the potential toxicity of this compound in preclinical studies. Additionally, the mechanism of action of this compound needs to be further elucidated to fully understand its biological effects. Finally, the development of new synthesis methods for this compound could improve its yield and purity.
Synthesis Methods
The synthesis of N-(4-methylbenzyl)-N'-(4-pyridinylmethyl)ethanediamide involves the reaction of 4-methylbenzylamine with 4-pyridinylmethylamine in the presence of ethyl chloroformate and triethylamine. The resulting product is then purified using column chromatography to obtain pure this compound. This method has been reported to have a yield of up to 80%.
Scientific Research Applications
N-(4-methylbenzyl)-N'-(4-pyridinylmethyl)ethanediamide has been studied for its potential applications in various biological processes, including cancer therapy, neuroprotection, and antimicrobial activity. In cancer therapy, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neuroprotection, this compound has been reported to protect neurons from oxidative stress and reduce inflammation. In antimicrobial activity, this compound has been found to have potent activity against Gram-negative bacteria.
properties
IUPAC Name |
N-[(4-methylphenyl)methyl]-N'-(pyridin-4-ylmethyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N3O2/c1-12-2-4-13(5-3-12)10-18-15(20)16(21)19-11-14-6-8-17-9-7-14/h2-9H,10-11H2,1H3,(H,18,20)(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHDFECSAKDHVCT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CNC(=O)C(=O)NCC2=CC=NC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.